Cas no 57808-16-9 (Dodecanenitrile, 3-butyl-4-oxo-)

• Product Name: Dodecanenitrile, 3-butyl-4-oxo-
• CAS No: 57808-16-9
• MF: C₁₆H₂₉NO
• MW: 251.407564878464
• CID: 344072
• PubChem ID: 71443952
• Update Time: 2025-04-19

Dodecanenitrile, 3-butyl-4-oxo- Chemical and Physical Properties

Names and Identifiers

• Dodecanenitrile, 3-butyl-4-oxo-
• 3-butyl-4-oxododecanenitrile
• 57808-16-9
• DTXSID50852753

• Inchi： 1S/C16H29NO/c1-3-5-7-8-9-10-12-16(18)15(13-14-17)11-6-4-2/h15H,3-13H2,1-2H3
• InChI Key： JTYYILFAASABAQ-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCC)C(CC#N)CCCC

Computed Properties

• Exact Mass: 251.22507
• Monoisotopic Mass: 251.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 12
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86